6-Phenyl-2-(phenylselanyl)hex-2-enal

• CAS No.: 61713-54-0
• Molecular Formula: C18H18OSe
• Molecular Weight: 329.3 g/mol
• IUPAC Name: 6-phenyl-2-phenylselanylhex-2-enal
• InChI: InChI=1S/C18H18OSe/c19-15-18(20-17-12-5-2-6-13-17)14-8-7-11-16-9-3-1-4-10-16/h1-6,9-10,12-15H,7-8,11H2
• InChI Key: SXBDJKFIQGXQNO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCC=C(C=O)[Se]C2=CC=CC=C2

Description

6-Phenyl-2-(phenylselanyl)hex-2-enal is an α,β-unsaturated aldehyde containing a phenyl group at the 6-position of the hexenyl chain and a phenylselanyl (C₆H₅Se-) substituent at the 2-position. The (E)-configured double bond between C2 and C3, combined with the aldehyde functional group, confers unique electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Phenyl-2-(phenylselanyl)hex-2-enal typically involves the reaction of phenylselenol with an appropriate aldehyde or ketone under controlled conditions. The reaction is often catalyzed by a base such as sodium hydroxide or potassium carbonate to facilitate the formation of the desired product.

Industrial Production Methods: While specific industrial production methods for 6-Phenyl-2-(phenylselanyl)hex-2-enal are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance yield and efficiency.

Chemical Reactions Analysis

Types of Reactions: 6-Phenyl-2-(phenylselanyl)hex-2-enal can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding selenoxides or selenones.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol.

Substitution: The phenylselanyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Reagents like halogens or organometallic compounds can facilitate substitution reactions.

Major Products:

Oxidation: Selenoxides or selenones.

Reduction: Corresponding alcohols.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

6-Phenyl-2-(phenylselanyl)hex-2-enal has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis to introduce selenium-containing groups into molecules.

Biology: Investigated for its potential antioxidant properties due to the presence of selenium.

Medicine: Explored for its potential therapeutic effects, particularly in the context of selenium’s role in biological systems.

Mechanism of Action

The mechanism of action of 6-Phenyl-2-(phenylselanyl)hex-2-enal involves its interaction with molecular targets through the selenium atom. Selenium can participate in redox reactions, influencing various biochemical pathways. The compound may exert its effects by modulating oxidative stress and interacting with enzymes that contain selenium as a cofactor.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key features of 6-Phenyl-2-(phenylselanyl)hex-2-enal with analogous aldehydes:

Compound Name	Molecular Formula	Functional Groups	Molecular Weight (g/mol)	Key Properties
6-Phenyl-2-(phenylselanyl)hex-2-enal	C₁₈H₁₈OSe	Aldehyde, phenylselanyl, α,β-unsaturated	~331.3 (calculated)	High lipophilicity, redox-active selenium, potential for nucleophilic addition
(2E)-6-Phenyl-2-hexenal	C₁₂H₁₄O	Aldehyde, phenyl, α,β-unsaturated	174.24	Moderate volatility, antimicrobial activity, planar conjugated system
Hex-2-enal	C₆H₁₀O	Aldehyde, α,β-unsaturated	98.14	Volatile, antimicrobial agent (e.g., inhibits Gram-negative bacteria)
(E)-Hex-2-enal	C₆H₁₀O	Aldehyde, α,β-unsaturated	98.14	Key flavor compound in plants, antimicrobial via membrane disruption

Key Observations :

• The phenylselanyl group in 6-Phenyl-2-(phenylselanyl)hex-2-enal increases molecular weight by ~157 g/mol compared to (2E)-6-Phenyl-2-hexenal, significantly altering solubility and reactivity.
• Selenium’s polarizability and larger atomic radius may enhance intermolecular interactions (e.g., van der Waals forces) compared to hydrogen or oxygen-based substituents.